Cas no 2098118-15-9 ((1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2098118-15-9
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5725759
• PubChem ID: 121208527
• Update Time: 2025-06-11

(1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2098118-15-9
• [1-[[1-(cyclopropylmethyl)azetidin-3-yl]methyl]triazol-4-yl]methanol
• F2157-0085
• (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• AKOS026717927

• Inchi： 1S/C11H18N4O/c16-8-11-7-15(13-12-11)6-10-4-14(5-10)3-9-1-2-9/h7,9-10,16H,1-6,8H2
• InChI Key： RNUIDFJINFHIQC-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2CN(C2)CC2CC2)N=N1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.2Ų

Additional information on (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Recent Advances in the Study of 2098118-15-9 and (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

The compound 2098118-15-9 and its derivative, (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are part of a growing class of small-molecule modulators that exhibit promising pharmacological properties, particularly in the context of targeted therapies for various diseases. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 2098118-15-9, which include a cyclopropylmethyl-azetidine scaffold coupled with a triazole moiety. This combination confers high selectivity and potency in binding to specific biological targets. The derivative, (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol, has been particularly noted for its enhanced solubility and bioavailability, making it a more viable candidate for drug development. Researchers have employed advanced synthetic techniques, such as click chemistry and microwave-assisted synthesis, to optimize the production of these compounds with high yields and purity.

In vitro and in vivo studies have demonstrated that these compounds exhibit significant activity against a range of biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, preliminary data suggest that (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol acts as a potent inhibitor of a key kinase implicated in cancer cell proliferation. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and the active site of the target protein.

Despite these promising results, challenges remain in the development of these compounds into clinically viable drugs. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, the compounds 2098118-15-9 and (1-((1-(cyclopropylmethyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol represent exciting avenues for drug discovery. Their unique structural and pharmacological properties position them as potential candidates for treating a variety of diseases. Continued research and development will be crucial to fully realize their therapeutic potential.